Cas no 28955-70-6 (1,3-benzoxazole-2,4-diol)

1,3-benzoxazole-2,4-diol Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,4-hydroxy-
• 2(3H)-benzoxazolone,4-hydroxy
• 2-Benzoxazolinone,4-hydroxy- (6CI,8CI)
• 4-Hydroxy-2(3H)-benzoxazolone
• 4-Hydroxy-3H-benzoxazol-2-one
• 1,3-benzoxazole-2,4-diol
• 4-Hydroxy-1,3-benzoxazol-2(3H)-one #
• Hydroxybenzoxazolon
• 4-Hydroxy-1,3-benzoxazol-2(3H)-one
• 28955-70-6
• EN300-256350
• 4-Hydroxybenzoxazolone
• 4-Hydroxy-3H-benzooxazol-2-one
• 4-Hydroxybenzo[d]oxazol-2(3H)-one
• AKOS023777941
• 2(3H)-Benzoxazolone, 4-hydroxy-
• 4-hydroxy-3H-1,3-benzoxazol-2-one
• Z1322795564
• SCHEMBL1137634
• ALBB-036479
• DB-412746
• +Expand

• MDL： MFCD18450461
• InChIKey： SXQYJGZBZLNTLH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NO3/c9-4-2-1-3-5-6(4)8-7(10)11-5/h1-3,9H,(H,8,10)
• SMILES： OC1C2NC(=O)OC=2C=CC=1

Computed Properties

• Exact Mass: 151.02695
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 151.026943022g/mol
• Heavy Atom Count: 11
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56